Cas no 22103-05-5 (Benzene,(1-propen-1-ylthio)-)

• Product Name: Benzene,(1-propen-1-ylthio)-
• CAS No: 22103-05-5
• MF: C₉H₁₀S
• MW: 150.240701198578
• CID: 290563
• PubChem ID: 5373102
• Update Time: 2025-04-19

Benzene,(1-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-propen-1-ylthio)-
• [(E)-prop-1-enyl]sulfanylbenzene
• 1-(phenylthio)-1-propene
• 1-Phenylmercapto-propen-(1)
• 1-propenphenyl sulfide
• phenyl (1-propenyl) sulfide
• phenyl 1-propenyl sulfide
• phenyl-propenyl sulfide
• prop-1-enylsulfanylbenzene
• propenylsulfanyl-benzene
• 15436-04-1
• SCHEMBL7661995
• Benzene, (1-propenylthio)-
• SCHEMBL18324553
• [(1E)-1-Propenylsulfanyl]benzene #
• QAKDINZUNLASCF-KRXBUXKQSA-N
• 22103-05-5
• (E) Phenyl-1-propenylsulfide
• NSC135399
• (E)-Phenyl-1-propenylsulfide
• phenyl (1E)-1-propenyl sulfide
• [(1E)-1-Propenylsulfanyl]benzene
• [(E)-prop-1-enyl]sulfanyl-benzene
• NSC-135399

• Inchi： 1S/C9H10S/c1-2-8-10-9-6-4-3-5-7-9/h2-8H,1H3/b8-2+
• InChI Key： QAKDINZUNLASCF-KRXBUXKQSA-N
• SMILES： S(/C=C/C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.0504
• Monoisotopic Mass: 150.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• LogP: 3.31230